![molecular formula C9H15N3O B2751929 N,3-dimethyl-1-propyl-1H-pyrazole-5-carboxamide CAS No. 956824-02-5](/img/structure/B2751929.png)
N,3-dimethyl-1-propyl-1H-pyrazole-5-carboxamide
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Overview
Description
Pyrazoles are a class of five-membered heterocycles derived from the parent pyrazole, an aromatic azole with molecular formula C3H4N2 . 1H-pyrazole-5-carboxamide derivatives have been the focus of increasing interest over the past decades because of their low toxicity and high bioactivity .
Synthesis Analysis
A series of novel 1H-pyrazole-5-carboxamide compounds containing the phenyl thiazole moiety were designed and synthesized by a facile method . A new and efficient metal-free, two-component, one-pot approach to a variety of 3,5-disubstituted 1H-pyrazoles from propargylic alcohols in good overall yields proceeds via an acid-catalyzed propargylation of N,N-diprotected hydrazines followed by base-mediated 5-endo-dig cyclization .Molecular Structure Analysis
In the parent pyrazole, R1, R2 and R3 correspond to hydrogen atoms . The compound is unsymmetrical but the corresponding conjugate acid (pyrazolium) and conjugate base (pyrazolide) have C2v symmetry .Chemical Reactions Analysis
Bioassay results showed that most of the title compounds showed potent fungicidal activities against Erysiphe graminis and insecticidal activity against Aphis fabae .Scientific Research Applications
Polarographic Behaviour
The polarographic reduction of arylazo pyrazoles, which include derivatives similar to "N,3-dimethyl-1-propyl-1H-pyrazole-5-carboxamide," shows unique behaviors in acidic and alkaline solutions. This study provides insights into the electrochemical properties of these compounds, suggesting their potential application in developing new electrochemical sensors or analytical methods (Ravindranath, Ramadas, & Brahmaji Rao, 1983).
Synthesis and Structural Analysis
Innovative synthesis methods for creating derivatives of pyrazole carboxamides, including techniques for enhancing yields and purity, are explored. For example, the study on the synthesis of 3,5-dimethyl-N-nitro-1H-pyrazole-1-carboxamidine offers a novel approach, potentially applicable to related pyrazole carboxamides (Ozerova et al., 2015). Additionally, structural elucidation using NMR and X-ray diffraction techniques provides a foundation for understanding the chemical and physical properties of these compounds, which is crucial for their application in various fields of research.
Mechanism of Action
Future Directions
Properties
IUPAC Name |
N,5-dimethyl-2-propylpyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15N3O/c1-4-5-12-8(9(13)10-3)6-7(2)11-12/h6H,4-5H2,1-3H3,(H,10,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOFVCRLVLSTLNO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C(=CC(=N1)C)C(=O)NC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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